6-(1H-Imidazol-2-yl)picolinonitrile

• Molecular Formula: C9H6N4
• Molecular Weight: 170.17 g/mol
• IUPAC Name: 6-(1H-imidazol-2-yl)pyridine-2-carbonitrile
• InChI: InChI=1S/C9H6N4/c10-6-7-2-1-3-8(13-7)9-11-4-5-12-9/h1-5H,(H,11,12)
• InChI Key: FCNRSNSKMCLLPT-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=NC(=C1)C2=NC=CN2)C#N

Description

6-(1H-Imidazol-2-yl)picolinonitrile is a useful research compound. Its molecular formula is C9H6N4 and its molecular weight is 170.17 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods

Procedure details

A mixture of 2-chloro-6-(1H-imidazol-2-yl)-pyridine (800 mg, 4.45 mmol), zinc cyanide (313 mg, 2.68 mmol), Pd2(dba)3 (122 mg, 0.133 mmol), DPPF (144 mg, 0.27 mmol) and water (0.1 mL) in DMF (10 mL) is degassed with argon for 15 minutes. The mixture is then heated at 40° C. overnight in a sealed tube. Solvent is removed and water (30 mL) is added and the mixture is extracted with methylene chloride. On drying (MgSO4), the solvent is removed. Column separation gives the product (172).